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Compound of Interest

Compound Name: Desmethyl Doxylamine-d5

Cat. No.: B12418243

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Desmethyl Doxylamine-d5 is the deuterated form of Desmethyl Doxylamine, a primary

metabolite of the first-generation antihistamine, Doxylamine. Doxylamine is widely used for its

sedative and antiemetic properties. The introduction of five deuterium atoms into the phenyl

group of Desmethyl Doxylamine creates a stable, isotopically labeled internal standard

essential for quantitative bioanalytical studies. This guide provides a comprehensive overview

of Desmethyl Doxylamine-d5, including its physicochemical properties, a plausible synthetic

route, and its critical application in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) for pharmacokinetic and metabolic studies of Doxylamine.

Physicochemical Properties and Identification
Desmethyl Doxylamine-d5 is primarily available as a research chemical. Its identification is

confirmed by its specific CAS number and consistent molecular formula and weight.
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Property Value Source(s)

Chemical Name
N,N-Dimethyl-2-(phenyl-d5-2-

pyridinylmethoxy)ethanamine
[1]

Synonyms

2-[α-[2-

(Dimethylamino)ethoxy]benzyl]

pyridine-d5

[1]

CAS Number

2714484-40-7 (for the

racemate) 2983161-60-8 (for

R-Desmethyl Doxylamine-d5)

[1][2]

Molecular Formula C₁₆H₁₅D₅N₂O [1][2]

Molecular Weight 261.37 g/mol [1][2]

Appearance
White to off-white solid (for the

succinate salt)
[3]

Solubility

Data not readily available for

the free base. The non-

deuterated succinate salt is

soluble in water.

[4]

Storage 2-8°C in a refrigerator [1]

Metabolic Context of Desmethyl Doxylamine
Doxylamine undergoes metabolism in the liver, primarily through N-demethylation, to form N-

Desmethyl Doxylamine and subsequently N,N-didesmethyldoxylamine.[3][5] Understanding

this pathway is crucial for interpreting pharmacokinetic data and the role of Desmethyl
Doxylamine-d5 as an internal standard.
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Metabolic pathway of Doxylamine.
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Synthesis of Desmethyl Doxylamine-d5
A detailed, step-by-step synthesis protocol for Desmethyl Doxylamine-d5 is not readily

available in peer-reviewed literature, as it is primarily a commercially available standard.

However, a plausible synthetic route can be extrapolated from the known synthesis of

Doxylamine and its analogues.[6][7] The synthesis would likely involve the coupling of a

deuterated phenyl precursor with a pyridyl derivative, followed by the introduction of the

dimethylaminoethoxy side chain.

A likely synthetic approach would be:

Grignard Reaction: Reaction of bromobenzene-d5 with magnesium to form the Grignard

reagent, phenyl-d5-magnesium bromide.

Addition to Pyridine: Addition of the Grignard reagent to 2-acetylpyridine to form 1-(phenyl-

d5)-1-(pyridin-2-yl)ethanol.

Etherification: Reaction of the resulting alcohol with 2-(dimethylamino)ethyl chloride in the

presence of a strong base, such as sodium amide, to yield Desmethyl Doxylamine-d5.
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Plausible synthetic workflow for Desmethyl Doxylamine-d5.

Application in Bioanalysis: A Detailed Protocol
The primary application of Desmethyl Doxylamine-d5 is as an internal standard (IS) in the

quantitative analysis of Doxylamine and its metabolites in biological matrices by LC-MS/MS.[8]

[9] Its utility stems from its chemical similarity to the analyte, ensuring it behaves similarly

during sample preparation and analysis, thus correcting for variations.

Experimental Protocol: Quantification of Doxylamine in
Human Plasma
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This protocol outlines a typical workflow for the analysis of Doxylamine in human plasma using

Desmethyl Doxylamine-d5 as an internal standard.

1. Materials and Reagents

Doxylamine analytical standard

Desmethyl Doxylamine-d5 (Internal Standard)

Human plasma (K2EDTA as anticoagulant)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Deionized water

2. Sample Preparation (Protein Precipitation)

Thaw frozen human plasma samples to room temperature.

Vortex samples to ensure homogeneity.

To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of Desmethyl
Doxylamine-d5 working solution (e.g., 100 ng/mL in methanol).

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

Inject a portion of the supernatant (e.g., 5 µL) into the LC-MS/MS system.
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3. LC-MS/MS Conditions

Parameter Condition

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Column
C18 reversed-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A
0.1% Formic acid and 5 mM Ammonium acetate

in water

Mobile Phase B 0.1% Formic acid in Methanol

Flow Rate 0.4 mL/min

Gradient

Start at 10% B, increase to 95% B over 3

minutes, hold for 1 minute, then return to initial

conditions and equilibrate.

Injection Volume 5 µL

Column Temperature 40°C

MS System Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

4. Mass Spectrometry Parameters (MRM Transitions)

The following MRM transitions are typical for Doxylamine and a predicted transition for

Desmethyl Doxylamine. These should be optimized by direct infusion of the analytical

standards.[8][9][10]
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Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Doxylamine 271.2 182.1 15

Desmethyl

Doxylamine-d5 (IS)
262.2 167.1 20

Note: The predicted MRM for Desmethyl Doxylamine-d5 is based on the neutral loss of the

dimethylaminoethyl group from the deuterated parent ion.
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Bioanalytical workflow for Doxylamine quantification.
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Conclusion
Desmethyl Doxylamine-d5 is an indispensable tool for researchers and professionals in the

fields of pharmacology, toxicology, and drug development. Its role as a stable, isotopically

labeled internal standard ensures the accuracy and reliability of bioanalytical methods for the

quantification of Doxylamine and its metabolites. This guide provides a foundational

understanding of its properties, synthesis, and, most importantly, its practical application in a

modern analytical laboratory. The provided protocols and workflows serve as a robust starting

point for method development and validation, ultimately contributing to a better understanding

of the pharmacokinetics and metabolism of Doxylamine.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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